Cas no 2375268-67-8 (1-Amino-2-(4,4-dimethylcyclohexyl)propan-2-ol;hydrochloride)

1-Amino-2-(4,4-dimethylcyclohexyl)propan-2-ol hydrochloride is a chiral amino alcohol derivative featuring a sterically hindered cyclohexyl group. Its rigid, hydrophobic structure enhances selectivity in asymmetric synthesis, particularly as a ligand or catalyst in enantioselective transformations. The hydrochloride salt form improves stability and solubility in polar solvents, facilitating handling and storage. The 4,4-dimethyl substitution on the cyclohexyl ring contributes to steric control, making it useful in fine chemical and pharmaceutical applications where precise stereochemistry is critical. This compound is valued for its potential in constructing complex molecular architectures with high enantiopurity.
1-Amino-2-(4,4-dimethylcyclohexyl)propan-2-ol;hydrochloride structure
2375268-67-8 structure
Product Name:1-Amino-2-(4,4-dimethylcyclohexyl)propan-2-ol;hydrochloride
CAS No:2375268-67-8
MF:C11H24ClNO
MW:221.767362594604
CID:6462071
PubChem ID:145867639
Update Time:2025-05-20

1-Amino-2-(4,4-dimethylcyclohexyl)propan-2-ol;hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 1-Amino-2-(4,4-dimethylcyclohexyl)propan-2-ol;hydrochloride
    • 1-amino-2-(4,4-dimethylcyclohexyl)propan-2-ol hydrochloride
    • EN300-7435095
    • 2375268-67-8
    • Inchi: 1S/C11H23NO.ClH/c1-10(2)6-4-9(5-7-10)11(3,13)8-12;/h9,13H,4-8,12H2,1-3H3;1H
    • InChI Key: IPWVDXGPEMTUET-UHFFFAOYSA-N
    • SMILES: Cl.OC(C)(CN)C1CCC(C)(C)CC1

Computed Properties

  • Exact Mass: 221.1546421g/mol
  • Monoisotopic Mass: 221.1546421g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 169
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 46.2Ų

1-Amino-2-(4,4-dimethylcyclohexyl)propan-2-ol;hydrochloride Pricemore >>

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Additional information on 1-Amino-2-(4,4-dimethylcyclohexyl)propan-2-ol;hydrochloride

1-Amino-2-(4,4-Dimethylcyclohexyl)Propan-2-Ol Hydrochloride: A Comprehensive Overview

The compound 1-Amino-2-(4,4-Dimethylcyclohexyl)Propan-2-Ol Hydrochloride (CAS No. 2375268-67-8) is a versatile organic molecule with significant applications in the fields of pharmaceuticals, materials science, and biotechnology. This compound has garnered attention due to its unique structural properties and potential for use in drug delivery systems and advanced materials. Recent studies have highlighted its role in enhancing the solubility and bioavailability of poorly water-soluble drugs, making it a valuable addition to modern medicinal chemistry.

1-Amino-2-(4,4-Dimethylcyclohexyl)Propan-2-Ol Hydrochloride is characterized by its amino alcohol structure, which contributes to its amphiphilic nature. This property allows the compound to act as a surfactant or emulsifier in various formulations. Researchers have explored its ability to form self-assembled structures, such as micelles and vesicles, which are critical for encapsulating hydrophobic drugs and improving their stability in aqueous environments. These findings underscore its potential in developing targeted drug delivery systems with enhanced therapeutic efficacy.

The synthesis of 1-Amino-2-(4,4-Dimethylcyclohexyl)Propan-2-Ol Hydrochloride involves a multi-step process that combines organic synthesis techniques with advanced purification methods. Recent advancements in asymmetric synthesis have enabled the production of enantiomerically pure forms of this compound, which is crucial for applications in chiral recognition and enantioselective catalysis. The use of green chemistry principles in its synthesis has also been reported, reducing environmental impact while maintaining high yields.

One of the most promising applications of 1-Amino-2-(4,4-Dimethylcyclohexyl)Propan-2-Ol Hydrochloride lies in its ability to serve as a building block for more complex molecules. Its structure can be modified through various functional group transformations, enabling the creation of libraries of compounds with diverse biological activities. For instance, researchers have utilized this compound as a precursor for developing peptide-based drugs and bioactive polymers with tailored properties.

Recent studies have also investigated the biocompatibility and toxicity profiles of 1-Amino-2-(4,4-Dimethylcyclohexyl)Propan-2-Ol Hydrochloride, which are essential for its use in biomedical applications. In vitro experiments have demonstrated minimal cytotoxicity at therapeutic concentrations, suggesting its safety for use in drug delivery systems and tissue engineering scaffolds. Furthermore, its ability to interact with biological membranes without causing significant disruption has been highlighted as a key advantage over traditional surfactants.

The integration of 1-Amino-2-(4,4-Dimethylcyclohexyl)Propan-2-Ol Hydrochloride into nanotechnology-based platforms has opened new avenues for diagnostic and therapeutic applications. For example, it has been used as a stabilizing agent for quantum dots and gold nanoparticles, enhancing their stability and functionality in biological environments. These applications highlight its potential role in next-generation nanomedicine.

In conclusion, 1-Amino-2-(4,4-Dimethylcyclohexyl)Propan-2-Ol Hydrochloride (CAS No. 2375268-67-8) is a multifaceted compound with wide-ranging applications across various scientific disciplines. Its unique chemical properties, coupled with recent advancements in synthesis and application techniques, position it as a key player in the development of innovative solutions in pharmaceuticals, materials science, and nanotechnology. As research continues to uncover new possibilities for this compound, its impact on these fields is expected to grow significantly.

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